Cas no 5497-58-5 (Proline, 5-oxo-,ammonium salt (1:1))

• Product Name: Proline, 5-oxo-,ammonium salt (1:1)
• CAS No: 5497-58-5
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 375925
• PubChem ID: 6453106
• Update Time: 2025-04-19

Proline, 5-oxo-,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Proline, 5-oxo-,ammonium salt (1:1)
• ammonium 5-oxo-DL-prolinate
• azanium,5-oxopyrrolidine-2-carboxylate
• ammonium 5-oxopyrrolidine-2-carboxylate
• Ammonium DL-Pidolate
• Ammonium DL-Pyroglutamate
• SCHEMBL9630275
• EINECS 226-833-1
• 5497-58-5

• Inchi： 1S/C5H7NO3.H3N/c7-4-2-1-3(6-4)5(8)9;/h3H,1-2H2,(H,6,7)(H,8,9);1H3
• InChI Key： PYJZQCNNPABSAE-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)[O-])N1.[NH4+]

Computed Properties

• Exact Mass: 146.0692
• Monoisotopic Mass: 146.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2

Experimental Properties

• Boiling Point: 453.1°Cat760mmHg
• Flash Point: 227.8°C
• PSA: 105.73